molecular formula C17H23ClN4O2 B2943538 1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-phenoxypropan-1-one hydrochloride CAS No. 1185019-79-7

1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-phenoxypropan-1-one hydrochloride

Cat. No. B2943538
CAS RN: 1185019-79-7
M. Wt: 350.85
InChI Key: ZRLPEDAXYOLZHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-phenoxypropan-1-one hydrochloride” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms . The imidazole ring is a common component of many important biological molecules, including histidine and histamine .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the imidazole ring could potentially make the compound more polar and increase its solubility in water .

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study focused on the synthesis and pharmacological evaluation of novel derivatives structurally related to the compound of interest. These derivatives were investigated for their antidepressant and antianxiety activities in animal models, showcasing the importance of such compounds in the development of new therapeutic agents (J. Kumar et al., 2017).

Electrochemical and Quantum Chemical Studies

Research on benzimidazole derivatives, including compounds with piperazine substructures similar to the compound , highlighted their potential as corrosion inhibitors. These studies not only provide insights into the material science applications but also underscore the versatility of such compounds (M. Yadav et al., 2016).

Synthesis of Potent PPARpan Agonist

Another study described the efficient synthesis of a potent PPARpan agonist, illustrating the compound's significance in medicinal chemistry and drug development processes (Jiasheng Guo et al., 2006).

Anthelmintic Evaluation

The anthelmintic activity of novel synthesized compounds, including benzimidazole rings clubbed with other structural moieties, was evaluated, indicating the potential for these compounds to contribute to new treatments for parasitic infections (P. S. Kumar & J. Sahoo, 2014).

Cytotoxic Agents

A study on novel piperazinone derivatives assessed their cytotoxic activities against cancer cell lines, demonstrating the ongoing search for effective cancer therapies utilizing structurally complex molecules (Saeed Ghasemi et al., 2020).

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, and developing methods for its synthesis .

properties

IUPAC Name

1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-2-phenoxypropan-1-one;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N4O2.ClH/c1-14(23-15-6-4-3-5-7-15)16(22)20-10-12-21(13-11-20)17-18-8-9-19(17)2;/h3-9,14H,10-13H2,1-2H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZRLPEDAXYOLZHE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N1CCN(CC1)C2=NC=CN2C)OC3=CC=CC=C3.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23ClN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-2-phenoxypropan-1-one hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.